2-cyclopropyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C12H17N3O2/c16-12(5-9-1-2-9)14-10-6-13-15(7-10)11-3-4-17-8-11/h6-7,9,11H,1-5,8H2,(H,14,16)
• InChI Key: DPEOBJQMUKHYJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)NC2=CN(N=C2)C3CCOC3
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

2-cyclopropyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTAP is a selective antagonist of the mu-opioid receptor and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

Research on compounds like 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide has focused on their synthesis and evaluation for biological activities, including moderate herbicidal and fungicidal activities. The study details the synthesis, crystal structure, and biological evaluation of these compounds, highlighting their potential in agricultural and pharmaceutical applications (Hu Jingqian et al., 2016).

Coordination Complexes and Antioxidant Activity

Another area of interest is the formation of coordination complexes with metals, as seen in compounds like N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide and their derivatives. These complexes have been studied for their antioxidant activity, which is significant for understanding their potential in mitigating oxidative stress-related diseases (K. Chkirate et al., 2019).

Novel Synthetic Pathways

Research into novel synthetic pathways for creating diverse heterocyclic compounds from precursors like 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide has led to the development of compounds with potential antitumor activities. These studies provide insights into the versatility of such compounds in synthesizing therapeutically relevant molecules (H. Shams et al., 2010).

Corrosion Inhibition

The synthesis and evaluation of 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives have been explored for their application as corrosion inhibitors. This research highlights the utility of such compounds in protecting metals from corrosive environments, which is crucial for various industrial applications (A. Yıldırım & M. Çetin, 2008).

Antimicrobial Applications

Compounds incorporating sulfamoyl moiety, such as N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide derivatives, have been synthesized and evaluated for their antimicrobial activities. This research contributes to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (E. Darwish et al., 2014).